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Compound of Interest

Compound Name: 2-Methoxycrotonic acid

Cat. No.: B8112495

Get Quote

Executive Summary
Immediate Action Required: 2-Methoxycrotonic acid (CAS: 38588-37-3) is a functionalized

-unsaturated organic acid.[1][2][3][4][5][6] It presents dual hazards: corrosivity (acidic
functionality) and chemical instability (hydrolysis-sensitive enol ether moiety).[1]

Do not dispose of via municipal drains. Do not mix with strong aqueous acids or oxidizers.[1]

The preferred disposal method is high-temperature incineration via a licensed hazardous waste

contractor.[1] This guide outlines the segregation, stabilization, and disposal workflows required

to maintain laboratory safety and regulatory compliance.[1]

Chemical Profile & Hazard Identification
Understanding the molecule is the first step in safety.[1]

2-Methoxycrotonic acid is structurally distinct from simple crotonic acid due to the methoxy

substituent on the alkene chain.[1] This "enol ether" character dictates its specific handling

requirements.
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Property Data / Characteristic Operational Implication

CAS Number 38588-37-3
Use for waste labeling and

inventory tracking.[1]

Chemical Structure

Unsaturated functionality

poses polymerization risks;

methoxy group increases

hydrolysis sensitivity.[1]

Hazard Class Corrosive (8), Irritant
Causes severe skin burns and

eye damage.[1]

RCRA Classification D002 (Corrosivity)

Must be managed as

characteristic hazardous

waste.[1]

Reactivity Acid-sensitive, Polymerizable

CRITICAL: Contact with strong

mineral acids can catalyze

hydrolysis, releasing methanol

and generating heat.[1]

Pre-Disposal Stabilization & Segregation
The "Self-Validating" Safety Protocol

To prevent accidental reactions in the waste stream, you must segregate this compound based

on its chemical incompatibilities.[1]

The Segregation Logic (Graphviz Workflow)
The following diagram illustrates the decision logic for segregating 2-Methoxycrotonic acid to

prevent incompatible mixing.
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Waste: 2-Methoxycrotonic Acid

Physical State?

Solid / Crystalline Solution / Mother Liquor

Stream A: Solid Organic Waste
(Trace-contaminated debris)

Dry/Pure

Contaminants?

Contains Oxidizers?
(Peroxides, Nitric Acid)

Yes

Contains Strong Aq. Acid?
(HCl, H2SO4)

Yes

Stream B: Liquid Organic Acid Waste
(Halogen-free)

No (Pure or Organic Solvents)

Stream C: High Hazard Segregation
(Do NOT Bulk - Lab Pack Only)

Explosion Risk Hydrolysis/Heat Risk

Click to download full resolution via product page

Figure 1: Segregation logic tree ensuring 2-Methoxycrotonic acid is never mixed with

incompatible waste streams that could trigger exothermic hydrolysis or oxidation.[1]

Stabilization Protocol
Before placing the waste into the main accumulation container, perform these checks:

pH Check: If the waste is a solution, ensure the pH is not extremely low (<1). If highly acidic,

dilute into a larger volume of organic solvent (e.g., ethanol or acetone) to buffer the
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hydrolysis rate before bulking.[1]

Quenching (Small Scale Only): For trace residues (<5g), dilute with water and slowly

neutralize with Sodium Bicarbonate (

) until effervescence ceases. Note: This generates Methanol; the resulting solution is still
Flammable Waste.[1]

Disposal Workflows
Scenario A: Bulk Liquid Waste (Solutions/Reaction Mixtures)
For process chemistry or large-scale synthesis.[1]

Container Selection: Use High-Density Polyethylene (HDPE) or Glass carboys.[1] Avoid

metal containers due to corrosivity.[1][5]

Labeling:

Primary Tag: "Hazardous Waste - Organic Acid"[1]

Constituents: "2-Methoxycrotonic Acid, [Solvent Name]"

Hazard Checkboxes: ☑ Corrosive ☑ Flammable (if in solvent) ☑ Toxic[1]

Venting: Use a vented cap (e.g., Nalgene® vented closure) for the first 24 hours if the waste

solution was recently quenched or acidified, to allow any hydrolysis gases to escape.[1]

Disposal Path: Ship via waste vendor for Fuel Blending or Incineration.[1]

Scenario B: Solid Waste (Pure Compound/Spill Debris)
For expired reagents or spill cleanup materials.[1]

Packaging: Place solid material in a wide-mouth HDPE jar.

Spill Cleanup Protocol:

Isolate: Evacuate the immediate area. Wear Nitrile gloves (double gloved) and safety

goggles.[1]
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Neutralize: Cover the spill with Sodium Carbonate or a commercial acid neutralizer.[1]

Collect: Scoop the resulting slurry into the waste jar.

Clean: Wipe surface with water and detergent.[1]

Disposal Path: Ship via waste vendor for Incineration.[1]

Regulatory Compliance & Documentation
The "Paperwork" that validates the safety.[1][6][7]

Requirement Action Item Regulatory Reference

Waste Determination

Classify as D002 (Corrosive). If

in flammable solvent, add

D001.

40 CFR § 262.11 [1]

Container Management

Keep closed except when

adding waste.[1] Ensure

secondary containment.

40 CFR § 262.15 [1]

Storage Time

Remove from satellite

accumulation area within 3

days of filling, or within 90/180

days (depending on generator

status).[1]

40 CFR § 262.16/17 [1]
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European Chemicals Agency (ECHA). (n.d.).[1][8] Substance Information: 2-
methoxycrotonic acid.[1][2][8]Link(Note: Search by CAS 38588-37-3 for specific

registration data).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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